Cas no 2172522-01-7 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid
• CAS No: 2172522-01-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5804281
• PubChem ID: 165483065
• Update Time: 2025-06-14

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]oxolane-3-carboxylic acid
• 2172522-01-7
• EN300-1479367

• Inchi： 1S/C26H30N2O6/c1-17(23(29)28-26(24(30)31)12-14-33-16-26)7-6-13-27-25(32)34-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,6-7,12-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： JZTPVPGNKGTVHV-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 2172522-01-7 and 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic Acid

The chemical compound 2172522-01-7 and its derivative, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and their role as intermediates in the production of more complex bioactive molecules.

Recent studies have focused on the synthesis and characterization of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid, a derivative of 2172522-01-7. This compound is notable for its use in solid-phase peptide synthesis (SPPS), where it serves as a protected amino acid derivative. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide chemistry, and its incorporation into this compound enhances its utility in the synthesis of complex peptides with high purity and yield.

One of the key findings from recent research is the improved stability and reactivity of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid under various synthetic conditions. Researchers have demonstrated that this compound can be efficiently coupled with other amino acids or peptide fragments, making it a valuable building block for the construction of peptide-based drugs. Additionally, its compatibility with automated peptide synthesizers has been confirmed, further highlighting its practical utility in pharmaceutical manufacturing.

Another area of investigation has been the biological activity of peptides synthesized using 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid. Preliminary studies suggest that peptides incorporating this compound exhibit enhanced bioavailability and target specificity, which are critical attributes for therapeutic applications. For instance, these peptides have shown promise in targeting specific protein-protein interactions involved in diseases such as cancer and neurodegenerative disorders.

In conclusion, the ongoing research on 2172522-01-7 and its derivative, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidooxolane-3-carboxylic acid, underscores their importance in modern pharmaceutical chemistry. The advancements in their synthesis and application not only contribute to the development of novel peptide-based therapeutics but also pave the way for further exploration of their potential in addressing unmet medical needs. Future studies are expected to delve deeper into their mechanistic insights and clinical applicability, offering exciting prospects for the field.